Cas no 1214345-94-4 (4-Phenyl-2,3,5,6-tetrafluorobenzyl chloride)

• Product Name: 4-Phenyl-2,3,5,6-tetrafluorobenzyl chloride
• CAS No: 1214345-94-4
• MF: C₁₃H₇ClF₄
• MW: 274.641296625137
• CID: 4791892
• Update Time: 2025-06-15

4-Phenyl-2,3,5,6-tetrafluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-2,3,5,6-tetrafluorobenzyl chloride
• 4-Phenyl-2,3,5,6-tetrafluorobenzyl chloride

• Inchi： 1S/C13H7ClF4/c14-6-8-10(15)12(17)9(13(18)11(8)16)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： JXYLJZKOKIIFQL-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(=C(C=1F)F)C1C=CC=CC=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Additional information on 4-Phenyl-2,3,5,6-tetrafluorobenzyl chloride

Introduction to 4-Phenyl-2,3,5,6-tetrafluorobenzyl chloride (CAS No. 1214345-94-4)

4-Phenyl-2,3,5,6-tetrafluorobenzyl chloride (CAS No. 1214345-94-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of various biologically active molecules. The presence of both phenyl and tetrafluorobenzyl groups imparts distinct chemical properties that make it particularly useful in the development of novel therapeutic agents.

The molecular structure of 4-Phenyl-2,3,5,6-tetrafluorobenzyl chloride consists of a benzene ring substituted with four fluorine atoms at the 2, 3, 5, and 6 positions, coupled with a phenyl group at the 4 position. This arrangement results in a molecule with enhanced lipophilicity and electronic characteristics that are highly favorable for further functionalization. The chlorine substituent at the benzyl position further facilitates its role as a versatile building block in synthetic chemistry.

In recent years, the pharmaceutical industry has seen a surge in the demand for fluorinated compounds due to their improved metabolic stability and binding affinity to biological targets. 4-Phenyl-2,3,5,6-tetrafluorobenzyl chloride exemplifies this trend by offering a robust framework for constructing complex drug molecules. Its application in the synthesis of protease inhibitors, kinase inhibitors, and other small-molecule drugs has been extensively explored. The compound's ability to undergo nucleophilic substitution reactions makes it an ideal candidate for introducing various functional groups into a molecular scaffold.

One of the most compelling aspects of 4-Phenyl-2,3,5,6-tetrafluorobenzyl chloride is its utility in cross-coupling reactions. These reactions are fundamental to modern synthetic organic chemistry and enable the formation of carbon-carbon bonds under mild conditions. The tetrafluorobenzyl group provides an excellent handle for palladium-catalyzed reactions such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination. These transformations have been instrumental in the development of next-generation therapeutics targeting various diseases.

Recent studies have highlighted the role of fluorinated benzyl derivatives in enhancing drug bioavailability and reducing degradation rates. For instance, 4-Phenyl-2,3,5,6-tetrafluorobenzyl chloride has been employed in the synthesis of antiviral agents where its structural features contribute to prolonged circulation times and improved pharmacokinetic profiles. The compound's versatility has also been leveraged in the development of imaging agents for diagnostic applications. Its incorporation into probes used for positron emission tomography (PET) scans has demonstrated promising results in early disease detection.

The synthetic pathways involving 4-Phenyl-2,3,5,6-tetrafluorobenzyl chloride have been optimized to ensure high yields and purity levels. Advanced techniques such as flow chemistry have been utilized to streamline its production process. These innovations not only enhance efficiency but also reduce waste generation—a critical consideration in sustainable pharmaceutical manufacturing. The compound's compatibility with green chemistry principles underscores its importance as a sustainable building block.

In addition to its pharmaceutical applications, 4-Phenyl-2,3,5,6-tetrafluorobenzyl chloride finds utility in materials science and agrochemical research. Its unique electronic properties make it suitable for designing advanced materials with tailored optical and electronic characteristics. Furthermore, its incorporation into pesticide formulations has shown efficacy in protecting crops from pests while maintaining environmental safety.

The future prospects of 4-Phenyl-2,3,5,6-tetrafluorobenzyl chloride are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry are expected to drive further innovation in this domain. As computational chemistry tools become more sophisticated, virtual screening approaches will likely identify novel derivatives with enhanced properties for therapeutic use.

Overall,4-Phenyl-2,3,5,6-tetrafluorobenzylchloride(CAS No.1214345-94-4) represents a cornerstone compound in modern chemical synthesis with far-reaching implications across multiple scientific disciplines. Its continued exploration promises to yield groundbreaking advancements that will shape the future of medicine and material science.